2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranosyl chloride

• IUPAC Name: (5-acetamido-3,4-diacetyloxy-6-chlorooxan-2-yl)methyl acetate
• InChI: InChI=1S/C14H20ClNO8/c1-6(17)16-11-13(23-9(4)20)12(22-8(3)19)10(24-14(11)15)5-21-7(2)18/h10-14H,5H2,1-4H3,(H,16,17)
• InChI Key: NAYYKQAWUWXLPD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1Cl)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C14H20ClNO8
• DSSTOX Substance ID: DTXSID90952923
• Molecular Weight: 365.76 g/mol
• CAS No.: 3068-34-6

Description

Methyl 1-aminocyclopropanecarboxylate hydrochloride (CAS: 72784-42-0) is a cyclopropane derivative characterized by a strained three-membered ring, an amino group, and a methyl ester functionality. Its molecular formula is C₅H₉NO₂·HCl, with a molecular weight of 151.59 g/mol . It is typically stored at -20°C for long-term stability and exhibits solubility in polar solvents like water and methanol, facilitated by its hydrochloride salt form .

The compound’s reactivity stems from the cyclopropane ring’s inherent strain and the presence of both amino and ester groups, enabling participation in diverse reactions such as ester hydrolysis, nucleophilic substitutions, and ring-opening processes .

Biological Activity

2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranosyl chloride (CAS RN: 3068-34-6) is a synthetic carbohydrate derivative that has garnered interest in biochemical and medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, properties, and biological activities, supported by relevant studies and data.

Synthesis

The compound is synthesized through a series of chemical reactions starting from 2-acetamido-2-deoxy-D-glucose. The synthesis involves acetylation and chlorination processes to yield the final product. A notable study by McLaren et al. (1977) provides a detailed methodology for the synthesis of this compound, highlighting modifications to existing methods to improve yield and purity .

Synthesis Overview

Step	Reaction Type	Key Reagents	Outcome
1	Acetylation	Acetic Anhydride	2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucose
2	Chlorination	Thionyl Chloride	This compound

• Molecular Formula : C₁₄H₂₀ClNO₈
• Molecular Weight : 365.76 g/mol
• Appearance : White to light yellow powder
• Purity : >93.0%

Biological Activity

The biological activities of this compound have been explored primarily in the context of its role as a glycosyl donor in glycosylation reactions and its potential therapeutic applications.

Antiviral Activity

Research indicates that derivatives of this compound can be used in the synthesis of glycosylated derivatives of antiviral agents. For instance, it has been utilized in the total synthesis of glycosylated human interferon-γ, demonstrating its utility in enhancing the pharmacological properties of therapeutic proteins .

Enzyme Inhibition

Studies have shown that certain acetylated sugars can act as inhibitors for specific glycosidases. The chlorinated derivative may exhibit similar properties, potentially serving as a competitive inhibitor for enzymes involved in carbohydrate metabolism. This aspect is significant for developing treatments for diseases related to carbohydrate metabolism disorders.

Immunomodulatory Effects

There is emerging evidence suggesting that compounds similar to this compound can modulate immune responses. This modulation could be beneficial in developing therapies for autoimmune diseases or enhancing vaccine efficacy.

Case Studies

• Glycosylation Reactions : A study demonstrated the effectiveness of this compound as a glycosyl donor in synthesizing complex oligosaccharides. The reactions showed high yields and selectivity, indicating its potential use in carbohydrate chemistry .
• Antiviral Applications : In a clinical context, derivatives synthesized using this compound were tested against viral pathogens and displayed promising antiviral activity, suggesting potential applications in antiviral drug development .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranosyl chloride, and how are critical intermediates characterized?

The compound is synthesized via sequential protection and activation steps. Starting with 2-deoxy-D-glucose, hydroxyl groups are acetylated using acetic anhydride/acetic acid, followed by treatment with acetyl chloride to form the chloride derivative . Key intermediates (e.g., glycosyl azides or amines) are characterized using NMR spectroscopy (¹H/¹³C) and mass spectrometry (ESI-TOF) to confirm regiochemistry and anomeric configuration .

Q. Which analytical techniques are essential for confirming the structure and purity of this compound?

• NMR Spectroscopy : Distinguishes anomeric configuration (α vs. β) via coupling constants (e.g., $J_{1,2} \approx 3.5 \, \text{Hz}$ for α-configuration) .
• Mass Spectrometry : Validates molecular weight and detects impurities (e.g., deacetylated by-products) .
• TLC/HPLC : Monitors reaction progress and purity using solvent systems like heptane/acetone (3:7) .

Q. What are the primary research applications of this compound in glycobiology?

It serves as a glycosyl donor for synthesizing oligosaccharides, glycopeptides, and glycoconjugates. Applications include:

• Enzymatic studies (e.g., glycosyltransferase substrate specificity assays) .
• Solid-phase peptide synthesis (SPPS) of N-linked glycoproteins .
• Preparation of glycosidase inhibitors via azide-alkyne click chemistry .

Advanced Research Questions

Q. How do different N-protecting groups influence glycosylation efficiency and stereochemical outcomes when using this compound as a donor?

Four N-protecting groups—TFA, Troc, Phth, and TCP—have been tested. Phthaloyl (Phth) provides superior stereocontrol (β-selectivity >90%) in glycosylation with diosgenin, while TCP enhances solubility in non-polar solvents. Yields vary: Phth (78%), Troc (65%), TCP (82%) . Mechanistically, bulky groups (e.g., TCP) hinder undesired side reactions like orthoester formation .

Q. What strategies optimize glycosylation reactions to minimize side products (e.g., orthoesters or aglycone transfer)?

• Solvent System : Use dichloromethane (DCM) with molecular sieves to suppress hydrolysis .
• Catalyst : Silver triflate promotes β-selectivity via neighboring-group participation .
• Temperature : Reactions at −40°C reduce anomeric scrambling .
• Donor-Acceptor Ratio : A 1.2:1 ratio minimizes aglycone transfer .

Q. How is this compound integrated into solid-phase glycopeptide synthesis, and what challenges arise in maintaining glycosidic bond integrity?

The compound is coupled to Fmoc-protected amino acids (e.g., Fmoc-Asp-OtBu) using carbodiimide activation. Challenges include:

• Deprotection : Piperidine removes Fmoc without cleaving acetyl groups, but prolonged exposure risks glycosidic bond hydrolysis .
• Steric Hindrance : Bulky acetyl groups necessitate longer coupling times (2–4 hours) .
• Analytical Validation : MALDI-TOF MS confirms glycopeptide mass post-synthesis .

Q. What mechanistic insights have been gained from studying this compound's reactivity with glycosyltransferases?

Kinetic studies using enzymatic assays reveal:

• Substrate Specificity : The compound is a donor for β-1,4-galactosyltransferases but inactive with α-1,3-fucosyltransferases .
• Transition-State Mimicry : The 2-acetamido group mimics the oxocarbenium ion intermediate, stabilizing enzyme-substrate complexes .

Q. How do competing reaction pathways (e.g., azide substitution) affect synthetic utility in generating diverse glycoconjugates?

The chloride can be converted to an azide (via NaN₃) or amine (via hydrogenolysis), enabling diverse conjugates:

• Azide : Used in Huisgen cycloaddition to generate triazole-linked glycodendrimers .
• Amine : Coupled to activated carboxylates (e.g., peptide esters) for glycopeptide libraries .

Q. What are the implications of acetyl migration during storage, and how can this be monitored?

Acetyl migration from O-3 to O-4 (detected via ¹H NMR peak shifts at δ 5.2–5.4 ppm) occurs in humid conditions. Prevention strategies:

• Storage : Anhydrous DCM at −20°C .
• Stabilizers : Add molecular sieves (4Å) to vials .

Q. How does this compound's reactivity compare to its beta-anomer in glycosylation, and what methods ensure anomeric control?

The α-anomer exhibits higher reactivity due to reduced steric hindrance, but β-selectivity is achieved using:

• Trichloroacetimidate Donors : Promote β-configuration via inverse addition .
• Solvent Polarity : Polar solvents (e.g., acetonitrile) favor β-anomer formation .

Comparison with Similar Compounds

The following table and analysis highlight key structural, physical, and functional differences between Methyl 1-aminocyclopropanecarboxylate hydrochloride and related cyclopropane/cyclobutane derivatives:

Table 1: Comparative Analysis of Cyclopropane/Cyclobutane Derivatives

Compound Name	Structure	Molecular Formula/Weight	Key Features	Applications
Methyl 1-aminocyclopropanecarboxylate hydrochloride	Cyclopropane ring with amino and methyl ester groups; hydrochloride salt	C₅H₉NO₂·HCl / 151.59 g/mol	High solubility due to HCl salt; used in peptide synthesis and enzyme studies	Drug development, enzyme inhibition studies
Ethyl 1-aminocyclopropanecarboxylate hydrochloride	Ethyl ester instead of methyl ester; similar amino group	C₆H₁₁NO₂·HCl / 165.62 g/mol	Lower solubility in water compared to methyl analog; higher lipophilicity	Organic synthesis intermediates
1-Aminocyclopropane-1-carboxylic acid (ACC)	Carboxylic acid instead of ester; lacks hydrochloride salt	C₄H₇NO₂ / 101.10 g/mol	Plant ethylene biosynthesis precursor; no ester group	Agricultural research (fruit ripening, stress response)
Methyl 1-(aminomethyl)cyclopropanecarboxylate HCl	Additional aminomethyl substituent on cyclopropane	C₆H₁₀ClNO₂ / 165.62 g/mol	Enhanced biological activity due to extra amino group	GABA receptor studies, neurotransmitter modulation
Ethyl 1-amino-2-ethylcyclopropanecarboxylate HCl	Ethyl ester + ethyl substituent on cyclopropane ring	C₈H₁₅NO₂·HCl / 193.67 g/mol	Increased steric hindrance; altered reactivity	Medicinal chemistry (building blocks for chiral drugs)
1-(Aminomethyl)-2-methylcyclobutane-1-carboxylic acid HCl	Cyclobutane ring with aminomethyl and methyl groups	C₇H₁₃NO₂·HCl / 191.64 g/mol	Larger ring reduces strain; distinct solubility profile	Antibacterial/antifungal research

Structural and Functional Differences

Ester vs. Carboxylic Acid: Methyl 1-aminocyclopropanecarboxylate hydrochloride and its ethyl analog are esters, enhancing their lipophilicity compared to ACC, a carboxylic acid critical in plant ethylene synthesis . The ester group facilitates membrane permeability in drug design, while ACC’s acid form is pivotal in biochemical pathways .

Substituent Effects: The aminomethyl group in Methyl 1-(aminomethyl)cyclopropanecarboxylate HCl introduces additional hydrogen-bonding capacity, making it more biologically active than the simpler amino derivative . Ethyl substituents (e.g., in Ethyl 1-amino-2-ethylcyclopropanecarboxylate HCl) increase steric hindrance, affecting binding to enzyme active sites .

Ring Size: Cyclobutane derivatives (e.g., 1-(Aminomethyl)-2-methylcyclobutane-1-carboxylic acid HCl) exhibit reduced ring strain compared to cyclopropanes, altering their reactivity and stability .